Cas no 851411-69-3 (4-(diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide)

• Product name: 4-(diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
• CAS No: 851411-69-3
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5904252
• PubChem ID: 4382620

4-(diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-diethylsulfamoyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide
• Benzamide, 4-[(diethylamino)sulfonyl]-N-(4-methyl-5-oxo-5H-[1]benzopyrano[4,3-b]pyridin-2-yl)-
• 4-(diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
• 4-(diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide
• F0614-0095
• EU-0092122
• 851411-69-3
• AKOS024587692
• 4-(diethylsulfamoyl)-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)benzamide
• HMS1650K22

• Inchi： 1S/C24H23N3O5S/c1-4-27(5-2)33(30,31)17-12-10-16(11-13-17)23(28)26-20-14-15(3)21-22(25-20)18-8-6-7-9-19(18)32-24(21)29/h6-14H,4-5H2,1-3H3,(H,25,26,28)
• InChI Key： VYROKIKZVRRFMB-UHFFFAOYSA-N
• SMILES： C(NC1N=C2C3=CC=CC=C3OC(=O)C2=C(C)C=1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• pka: 10.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines

Additional information on 4-(diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide

Compound CAS No. 851411-69-3: 4-(Diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide

The compound with CAS number 851411-69-3, named 4-(Diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a benzamide core substituted with a diethylsulfamoyl group and a chromeno[4,3-b]pyridine moiety, which contributes to its complex pharmacophore and potential therapeutic applications.

The chromeno[4,3-b]pyridine ring system is a key structural element in this compound, offering a rigid framework that can interact with various biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding. The diethylsulfamoyl group attached to the benzamide moiety adds further functional diversity, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions crucial for bioactivity.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve the yield and purity of 4-(Diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide. One notable approach involves the use of microwave-assisted synthesis, which has significantly accelerated the reaction process while maintaining high product quality. This advancement underscores the importance of modern synthetic techniques in drug discovery.

The biological activity of this compound has been extensively studied in vitro and in vivo. Experimental data indicate that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, studies have shown that the compound demonstrates selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

One of the most intriguing aspects of 4-(Diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide is its ability to modulate cellular signaling pathways. Researchers have identified that the compound interacts with several critical kinases, leading to downstream effects on cell proliferation and apoptosis. These findings have opened new avenues for exploring its role in targeted therapies for chronic diseases such as arthritis and cancer.

In terms of pharmacokinetics, recent studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Results indicate that it has favorable oral bioavailability and minimal toxicity in preclinical models. These characteristics are essential for translating laboratory findings into clinical applications.

The development of 4-(Diethylsulfamoyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide represents a significant milestone in the design of bioactive molecules with complex architectures. Its unique combination of structural features and biological activities positions it as a valuable tool for advancing drug discovery efforts. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.